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Compound of Interest

Compound Name: Ethyl 2,2-dimethyl-3-oxobutanoate

Cat. No.: B020483 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 2,2-dimethyl-3-oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for Ethyl
2,2-dimethyl-3-oxobutanoate (CAS No. 597-04-6). The information is compiled to ensure the

safe use of this chemical in a laboratory and research environment.

Section 1: Chemical Identification and Properties
Chemical Name: Ethyl 2,2-dimethyl-3-oxobutanoate[1][2]

Synonyms: 2,2-dimethyl-acetoacetic acid ethyl ester, ethyl 2,2-dimethylacetoacetate,

Butanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester[1][2]

CAS Number: 597-04-6[1][2]

Molecular Formula: C8H14O3[1][2]

Molecular Weight: 158.19 g/mol [2]

Table 1: Physical and Chemical Properties
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Property Value Source

Physical State Liquid / Oil [3][4]

Color Clear Colorless [4]

Boiling Point
262.9ºC at 760mmHg[1] / 185

°C[5] / 182°C (estimate)[4]
[1][4][5]

Flash Point 113.7ºC [1]

Density 0.976 g/cm³[1] / 0.977 g/mL[5] [1][5]

Refractive Index 1.42[1] / 1.418[5] [1][5]

Water Solubility Information not available

Storage Temperature 2-8°C, Sealed in dry conditions [4]

Section 2: Hazard Identification and GHS
Classification
Ethyl 2,2-dimethyl-3-oxobutanoate is classified as a hazardous chemical. The following

tables summarize its GHS classification and associated hazard and precautionary statements.

Table 2: GHS Hazard Classification

Hazard Class Category

Flammable liquids Category 4[2][3]

Acute toxicity, oral Category 4[2]

Skin corrosion/irritation Category 2[2][3]

Serious eye damage/eye irritation Category 2A[2][3]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3[2][3]

Acute toxicity, dermal Not specified

Acute toxicity, inhalation Not specified
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Table 3: GHS Hazard and Precautionary Statements[2][4]
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Type Code Statement

Hazard H227 Combustible liquid

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary P210

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

P264
Wash skin thoroughly after

handling

P270
Do not eat, drink or smoke

when using this product

P271
Use only outdoors or in a well-

ventilated area

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell

P302+P352
IF ON SKIN: Wash with plenty

of soap and water
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P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

P337+P313
If eye irritation persists: Get

medical advice/attention

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed

P501

Dispose of contents/container

to an approved waste disposal

plant

Section 3: Experimental Protocols and Safe
Handling
While specific experimental protocols for the determination of all safety data are not publicly

available in standard safety data sheets, the handling precautions are derived from the results

of such tests. The following section outlines the necessary precautions and personal protective

equipment required for handling Ethyl 2,2-dimethyl-3-oxobutanoate.

Engineering Controls
Work in a well-ventilated area. Use of a chemical fume hood is recommended to keep

airborne concentrations low.

Ensure safety showers and eyewash stations are readily available and in close proximity to

the workstation.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield that is tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection:

Wear protective gloves that have been inspected prior to use. Use proper glove removal

technique to avoid skin contact.

Wear a complete suit protecting against chemicals. The type of protective equipment must

be selected according to the concentration and amount of the dangerous substance at the

specific workplace.[3]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-

P2 (EU EN 143) respirator cartridges.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling a hazardous

chemical like Ethyl 2,2-dimethyl-3-oxobutanoate.
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Preparation Handling & Experimentation Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Prepare Engineering Controls (Fume Hood)

Don Personal Protective Equipment (PPE)

Obtain Chemical from Storage

Perform Experiment in Fume Hood

Handle with Care, Avoid Spills

Segregate and Label Waste

Clean Work Area and Equipment

Dispose of Waste via Approved Channels

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for laboratory chemicals.

Section 4: First Aid and Emergency Procedures
Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[3]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[6] Combustible material; containers may explode when heated.[6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[3]

Environmental Precautions: Do not let the product enter drains.[3]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6] Use
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spark-proof tools and explosion-proof equipment.[6]

Section 5: GHS Hazard Communication
The Globally Harmonized System (GHS) provides a standardized approach to hazard

communication. The diagram below illustrates the relationship between the hazard

classification and the corresponding labeling elements for Ethyl 2,2-dimethyl-3-
oxobutanoate.

GHS Classification

Label Elements

Flammable Liquid (Cat. 4)
Acute Oral Toxicity (Cat. 4)

Skin Irritation (Cat. 2)
Eye Irritation (Cat. 2A)

STOT SE (Cat. 3)

Pictogram
(Flame, Exclamation Mark)

Signal Word
'Warning'

Hazard Statements
(H227, H302, H315, H319, H335)

Precautionary Statements
(P210, P261, P280, P301+P312, etc.)

Click to download full resolution via product page

Caption: GHS hazard communication elements.

Section 6: Toxicological and Ecological Information
Table 5: Toxicological Data
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Test Result Source

Acute Oral Toxicity
Harmful if swallowed (Category

4)
[2]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[2]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2A)
[2]

Respiratory/Skin Sensitization No information available

Germ Cell Mutagenicity No information available

Carcinogenicity No information available

Reproductive Toxicity No information available

STOT-Single Exposure
May cause respiratory irritation

(Category 3)
[2]

STOT-Repeated Exposure No information available

Aspiration Hazard No information available

Ecological Information

No quantitative data on ecotoxicity, persistence, degradability, or bioaccumulation is

available in the provided search results. It is recommended to prevent the release of this

chemical into the environment.

Section 7: Disposal and Transport
Disposal Considerations

Dispose of this chemical and its container to an approved waste disposal plant.[6] Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

Transport Information
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Transport information is not consistently available across safety data sheets for this specific

chemical. It is recommended to consult the specific supplier's SDS for the most accurate and

up-to-date transportation classification. For similar combustible liquids, it may be classified

under a general entry.

This guide is intended for informational purposes and should not replace a thorough review of

the substance-specific Safety Data Sheet (SDS) provided by the manufacturer. Always

prioritize the information on the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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